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Compound of Interest

5-Methylpyrimidine-2-carboxylic
Compound Name: d
aci

Cat. No.: B1354993

5-Methylpyrimidine-2-carboxylic Acid: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals
CAS Number: 99420-75-4 IUPAC Name: 5-Methylpyrimidine-2-carboxylic acid

This technical guide provides a comprehensive overview of 5-Methylpyrimidine-2-carboxylic
acid, a heterocyclic compound of interest in medicinal chemistry and drug discovery. This
document details its chemical and physical properties, provides a potential synthetic route, and
outlines general analytical methodologies.

Chemical and Physical Properties

5-Methylpyrimidine-2-carboxylic acid is a solid, heterocyclic compound with the molecular
formula CeHsN202 and a molecular weight of approximately 138.13 g/mol . A summary of its
key properties is presented in Table 1.
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Property Value Reference
CAS Number 99420-75-4 N/A
IUPAC Name 5-Methylpyrimidine-2- N/A
carboxylic acid
Molecular Formula CeHsN20:2 N/A
Molecular Weight 138.13 g/mol N/A
Physical Form Solid N/A
Purity Typically 297% N/A
Synthesis

A specific, detailed experimental protocol for the synthesis of 5-Methylpyrimidine-2-

carboxylic acid is not readily available in the public domain. However, a general and high-

yielding method for the synthesis of 2-substituted pyrimidine-5-carboxylic esters has been

described, which could be adapted for the synthesis of the target molecule. This method

involves the reaction of the sodium salt of 3,3-dimethoxy-2-methoxycarbonylpropen-1-ol with

an appropriate amidinium salt.[1][2] The resulting ester would then require hydrolysis to yield

the final carboxylic acid.

Conceptual Synthetic Workflow:
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Conceptual Synthesis of 5-Methylpyrimidine-2-carboxylic Acid

Methyl 3,3-dimethoxypropionate + Methyl formate Sodium Hydride
\Ijensation /
Sodium salt of 3,3-dimethoxy-2-methoxycarbonylpropen-1-ol Acetamidine salt
\Cycization /
Methyl 5-methylpyrimidine-2-carboxylate Hydrolysis
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5-Methylpyrimidine-2-carboxylic acid

Click to download full resolution via product page

Caption: A potential synthetic pathway to 5-Methylpyrimidine-2-carboxylic acid.

Analytical Characterization

Standard analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and
High-Performance Liquid Chromatography (HPLC) are crucial for the characterization and
purity assessment of 5-Methylpyrimidine-2-carboxylic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While specific NMR spectra for 5-Methylpyrimidine-2-carboxylic acid are not publicly
available, general characteristics for carboxylic acids can be expected. The carboxylic acid
proton (—COOH) typically appears as a broad singlet in the downfield region of the *H NMR
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spectrum, often above 10 ppm. The methyl protons (—CHs) would likely appear as a singlet in
the aliphatic region, and the pyrimidine ring protons would have characteristic shifts in the
aromatic region.

High-Performance Liquid Chromatography (HPLC)

A general protocol for the analysis of pyrimidine derivatives by reversed-phase HPLC can be
employed. The separation is typically achieved using a C8 or C18 column with a mobile phase
consisting of a buffered aqueous solution and an organic modifier like acetonitrile or methanol.

[3]

General HPLC Workflow for Purity Analysis:

General HPLC Workflow

Sample Preparation
(Dissolve in appropriate solvent)

:

HPLC System
(C8 or C18 column)

:

Isocratic or Gradient Elution
(Buffered mobile phase with organic modifier)

:

UV Detection

:

Data Analysis
(Purity assessment)
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Caption: A typical workflow for the HPLC analysis of pyrimidine derivatives.

Biological Activity and Signaling Pathways

Currently, there is no specific information available in the public domain detailing the biological
activity or the involvement of 5-Methylpyrimidine-2-carboxylic acid in any signaling
pathways. Pyrimidine derivatives, as a class of compounds, are known to play crucial roles in
various biological processes and are scaffolds for many therapeutic agents, including antiviral
and anticancer drugs.[4] The de novo pyrimidine synthesis pathway is a key metabolic route in
cells, and its components are often targets for drug development.[5] However, the specific role,
if any, of 5-Methylpyrimidine-2-carboxylic acid in these or other pathways has not been
reported. Further research is required to elucidate its biological function.

Conclusion

5-Methylpyrimidine-2-carboxylic acid is a readily identifiable compound with a defined
chemical structure. While a specific, detailed synthesis protocol is not widely published,
established methods for related compounds provide a clear path for its preparation. Standard
analytical techniques can be used for its characterization. The biological activity and its
potential role in signaling pathways remain an area for future investigation, making it an
interesting candidate for screening in drug discovery programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAS number and IUPAC name for 5-Methylpyrimidine-
2-carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1354993#cas-number-and-iupac-name-for-5-
methylpyrimidine-2-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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